Cas no 149427-58-7 (4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid)
149427-58-7 structure
Product Name:4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid
CAS No:149427-58-7
MF:C6H4F3NO2
MW:179.096672058105
MDL:MFCD13190112
CID:2093726
PubChem ID:67231925
Update Time:2025-04-21
4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid
- 4-(TRIFLUOROMETHYL)-1H-PY...
- 1H-Pyrrole-2-carboxylic acid, 4-(trifluoroMethyl)-
- 4-trifluoromethyl-1H-pyrrole-2-carboxylic acid
- AKOS022707997
- PB24125
- Z1255384778
- EN300-105341
- CS-0051131
- SY129753
- ZFA42758
- 4-(TRIFLUOROMETHYL)-1H-PYRROLE-2-CARBOXYLICACID
- DB-228916
- MFCD13190112
- AS-34118
- 149427-58-7
- SCHEMBL1970012
-
- MDL: MFCD13190112
- Inchi: 1S/C6H4F3NO2/c7-6(8,9)3-1-4(5(11)12)10-2-3/h1-2,10H,(H,11,12)
- InChI Key: FZLYSJNODQYBNZ-UHFFFAOYSA-N
- SMILES: FC(C1=CNC(C(=O)O)=C1)(F)F
Computed Properties
- Exact Mass: 179.01941286g/mol
- Monoisotopic Mass: 179.01941286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 53.1Ų
4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM107088-1g |
4-(trifluoromethyl)-1h-pyrrole-2-carboxylic acid |
149427-58-7 | 95%+ | 1g |
$1164 | 2023-03-07 | |
| abcr | AB453874-100 mg |
4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid, 95%; . |
149427-58-7 | 95% | 100mg |
€372.80 | 2023-06-15 | |
| abcr | AB453874-250 mg |
4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid, 95%; . |
149427-58-7 | 95% | 250mg |
€592.10 | 2023-06-15 | |
| Chemenu | CM107088-500mg |
4-(trifluoromethyl)-1h-pyrrole-2-carboxylic acid |
149427-58-7 | 95%+ | 500mg |
$776 | 2023-03-07 | |
| Chemenu | CM107088-5g |
4-(trifluoromethyl)-1h-pyrrole-2-carboxylic acid |
149427-58-7 | 95%+ | 5g |
$3492 | 2023-03-07 | |
| Chemenu | CM107088-10g |
4-(trifluoromethyl)-1h-pyrrole-2-carboxylic acid |
149427-58-7 | 95%+ | 10g |
$4777 | 2022-09-02 | |
| Chemenu | CM107088-25g |
4-(trifluoromethyl)-1h-pyrrole-2-carboxylic acid |
149427-58-7 | 95%+ | 25g |
$9555 | 2022-09-02 | |
| abcr | AB453874-500 mg |
4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid, 95%; . |
149427-58-7 | 95% | 500mg |
€1141.20 | 2023-06-15 | |
| TRC | T897578-2.5mg |
4-(Trifluoromethyl)-1h-pyrrole-2-carboxylic Acid |
149427-58-7 | 2.5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T897578-5mg |
4-(Trifluoromethyl)-1h-pyrrole-2-carboxylic Acid |
149427-58-7 | 5mg |
$ 70.00 | 2022-06-02 |
4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
149427-58-7 (4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid) Related Products
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